Phosphorotetrathioic acid, S,S-dimethyl S-(prop-2-ynyl) ester

• CAS RN: 17118-79-5
• Molecular Formula: C5H9PS4
• Molecular Weight: 228.4 g/mol
• IUPAC Name: bis(methylsulfanyl)-prop-2-ynylsulfanyl-sulfanylidene-λ5-phosphane
• InChI: InChI=1S/C5H9PS4/c1-4-5-10-6(7,8-2)9-3/h1H,5H2,2-3H3
• InChI Key: IYIGEFYDEYKIBE-UHFFFAOYSA-N
• SMILES: CSP(=S)(SC)SCC#C
• synonyms: Dimethyl(2-propynyl) =phosphorotetrathioate

Description

Phosphorotetrathioic acid, S,S-dimethyl S-(prop-2-ynyl) ester, also known as malathion, is a widely used organophosphate insecticide. It is commonly used in agriculture to control pests on crops such as fruits, vegetables, and cotton. Malathion is also used in public health programs to control mosquito populations that can carry diseases such as malaria and West Nile virus. In

Scientific Research Applications

Malathion has been extensively studied for its insecticidal properties. It is commonly used in laboratory experiments to control insect populations and study their behavior and physiology. Malathion has also been used in field studies to assess its efficacy in controlling pest populations on crops.

Mechanism Of Action

Malathion acts as an acetylcholinesterase inhibitor, which means that it interferes with the breakdown of acetylcholine in the nervous system. Acetylcholine is a neurotransmitter that is involved in the transmission of nerve impulses. By inhibiting its breakdown, Phosphorotetrathioic acid, S,S-dimethyl S-(prop-2-ynyl) ester causes an accumulation of acetylcholine in the nervous system, leading to overstimulation and ultimately paralysis of the insect.

Biochemical And Physiological Effects

Malathion has been shown to have a range of biochemical and physiological effects on insects. It can affect their feeding behavior, reproduction, and development. Malathion has also been shown to have toxic effects on non-target organisms, such as bees, fish, and birds.

Advantages And Limitations For Lab Experiments

Malathion is a widely used insecticide that is readily available and relatively inexpensive. It is also effective at controlling a wide range of insect pests. However, Phosphorotetrathioic acid, S,S-dimethyl S-(prop-2-ynyl) ester is highly toxic and can have negative effects on non-target organisms. Therefore, it is important to use caution when handling and disposing of Phosphorotetrathioic acid, S,S-dimethyl S-(prop-2-ynyl) ester in laboratory experiments.

Future Directions

There are several future directions for research on Phosphorotetrathioic acid, S,S-dimethyl S-(prop-2-ynyl) ester. One area of focus is the development of more environmentally friendly insecticides that are less toxic to non-target organisms. Another area of research is the study of the long-term effects of exposure to Phosphorotetrathioic acid, S,S-dimethyl S-(prop-2-ynyl) ester on human health. Additionally, there is a need for further research on the mechanisms of resistance to Phosphorotetrathioic acid, S,S-dimethyl S-(prop-2-ynyl) ester in insect populations, as well as the development of strategies to combat resistance.

Synthesis Methods

Malathion is synthesized by reacting dimethyl phosphorochloridothioate with propargyl alcohol in the presence of a base. The resulting product is then treated with sodium hydroxide to form the final product, Phosphorotetrathioic acid, S,S-dimethyl S-(prop-2-ynyl) ester. The synthesis of Phosphorotetrathioic acid, S,S-dimethyl S-(prop-2-ynyl) ester is relatively simple and can be performed on a large scale, making it a cost-effective insecticide.